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Compound of Interest

Compound Name: CL15F6

Cat. No.: B15573986 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
CL15F6 is an ionizable cationic lipid that has emerged as a component in the formation of lipid

nanoparticles (LNPs) for the in vitro delivery of messenger RNA (mRNA) and plasmid DNA

(pDNA).[1][2] Its chemical formula is C₅₆H₁₀₇NO₇, with a molecular weight of 906.5 g/mol .[1]

CL15F6 is soluble in ethanol, chloroform, and methanol.[1] This technical guide provides a

comprehensive overview of the current understanding of the safety and toxicity profile of

CL15F6, based on available public data. It is intended to serve as a resource for researchers

and professionals involved in the development of nucleic acid delivery systems.

Physicochemical Properties
A summary of the key physicochemical properties of CL15F6 is presented in Table 1.
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Property Value Reference

CAS Number 2766493-40-5 [1]

Molecular Formula C₅₆H₁₀₇NO₇ [1]

Molecular Weight 906.5 g/mol [1]

Physical State Solution in ethanol [1]

Solubility Ethanol, Chloroform, Methanol [1]

Safety and Toxicity Profile
The available information on the safety and toxicity of CL15F6 is limited. A Safety Data Sheet

(SDS) from Cayman Chemical provides general guidance on handling and potential hazards.

Hazard Identification
According to the Safety Data Sheet, CL15F6 is harmful if swallowed and is intended for

research use only, not for human or veterinary use.[1][2] The SDS also states that it may cause

skin and eye irritation.

Toxicological Data
No specific quantitative toxicological data, such as LD50 (median lethal dose) or IC50 (half

maximal inhibitory concentration) values, for CL15F6 have been identified in the publicly

available literature or safety data sheets. The toxicity of lipid nanoparticles is influenced by

factors such as composition, particle size, and charge.[3]

General Considerations for Ionizable Cationic Lipids
Ionizable cationic lipids are a class of lipids designed to be neutrally charged at physiological

pH and become positively charged in the acidic environment of the endosome. This property is

intended to reduce the toxicity associated with permanently cationic lipids. However, potential

toxicities can still arise and are an important area of investigation in the development of LNP-

based therapeutics.

Experimental Protocols
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Detailed experimental protocols for the safety and toxicity assessment of CL15F6 are not

available in the public domain. However, based on standard practices for evaluating lipid

nanoparticles, the following general methodologies are relevant.

In Vitro Cytotoxicity Assay
A common method to assess the in vitro cytotoxicity of lipid nanoparticles is the MTT (3-(4,5-

dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay.[4]

Objective: To determine the effect of CL15F6-containing LNPs on the metabolic activity of

cultured cells as an indicator of cell viability.

Methodology:

Cell Culture: Plate cells (e.g., HeLa, HEK293) in a 96-well plate and incubate for 24 hours to

allow for attachment.

Treatment: Aspirate the culture medium and add fresh medium containing various

concentrations of the test substance (CL15F6-LNPs). Include a positive control (e.g., a

known cytotoxic agent) and a negative control (vehicle).

Incubation: Incubate the cells with the test substance for a specified period (e.g., 24, 48, or

72 hours).

MTT Addition: Add MTT solution to each well and incubate for 2-4 hours. The viable cells

with active metabolism will convert the yellow MTT into a purple formazan product.

Solubilization: Add a solubilizing agent (e.g., DMSO or isopropanol) to dissolve the formazan

crystals.

Measurement: Measure the absorbance of the solution at a specific wavelength (typically

around 570 nm) using a microplate reader.

Data Analysis: Calculate the percentage of cell viability relative to the negative control. Plot

the cell viability against the concentration of the test substance to determine the IC50 value.

In Vivo Toxicity Study
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General protocols for in vivo toxicity studies of lipid nanoparticles involve administering the

formulation to animal models and observing for adverse effects.[5]

Objective: To evaluate the systemic toxicity of CL15F6-containing LNPs in a relevant animal

model.

Methodology:

Animal Model: Select an appropriate animal model (e.g., mice or rats).

Administration: Administer the test substance (CL15F6-LNPs) via a clinically relevant route

(e.g., intravenous injection). Include a control group receiving the vehicle.

Observation: Monitor the animals for a specified period for clinical signs of toxicity, including

changes in body weight, food and water consumption, and behavior.

Blood Analysis: Collect blood samples at various time points for hematological and clinical

chemistry analysis to assess organ function (e.g., liver and kidney).

Histopathology: At the end of the study, euthanize the animals and perform a gross necropsy.

Collect major organs for histopathological examination to identify any tissue damage or

abnormalities.

Signaling Pathways and Experimental Workflows
Proposed Mechanism of LNP-Mediated mRNA/pDNA
Delivery
The following diagram illustrates the proposed mechanism by which lipid nanoparticles

containing ionizable lipids like CL15F6 deliver their nucleic acid cargo into the cytoplasm of a

target cell.
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Proposed Mechanism of LNP-Mediated Delivery
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Caption: Proposed mechanism of LNP-mediated nucleic acid delivery.
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General Workflow for In Vitro Cytotoxicity Assessment
The following diagram outlines a typical workflow for assessing the in vitro cytotoxicity of lipid

nanoparticles.
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Workflow for In Vitro Cytotoxicity Assessment
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Caption: General workflow for in vitro cytotoxicity testing of LNPs.
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Conclusion
CL15F6 is an ionizable cationic lipid utilized in preclinical, in vitro research for the formulation

of lipid nanoparticles for nucleic acid delivery. While a Safety Data Sheet provides basic

handling precautions, there is a notable absence of publicly available, specific toxicological

data for this compound. The provided experimental protocols and diagrams offer a general

framework for the safety assessment of CL15F6 and other novel lipid-based delivery systems.

Further research is imperative to establish a comprehensive safety and toxicity profile for

CL15F6 to support its potential future applications in drug development. Researchers should

exercise appropriate caution when handling this compound, in line with the provided safety

data sheet.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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